N-(4-fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-3-azabicyclo[3.1.0]hexane-2-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-3-(4-methylphenyl)sulfonyl-3-azabicyclo[3.1.0]hexane-2-carboxamide
• InChI: InChI=1S/C19H19FN2O3S/c1-12-2-8-16(9-3-12)26(24,25)22-11-13-10-17(13)18(22)19(23)21-15-6-4-14(20)5-7-15/h2-9,13,17-18H,10-11H2,1H3,(H,21,23)
• InChI Key: KYNBIPGSWHHCJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3CC3C2C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol
• CAS No.: 1101135-83-4

Description

N-(4-fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-3-azabicyclo[3.1.0]hexane-2-carboxamide is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications

Chemosensor Development

One application found in scientific research is the development of chemosensors. For instance, a phenoxazine-based fluorescent chemosensor was developed for the discriminative detection of Cd2+ and CN− ions, highlighting the utility of complex organic molecules in environmental monitoring and biological imaging. The chemosensor exhibited turn-on fluorescence emission for Cd2+, and its complex with Cd2+ detected CN− via turn-off fluorescence response, showcasing the potential of such compounds in sensitive detection technologies (Ravichandiran et al., 2020).

Synthesis of Complex Organic Structures

Research has also focused on the synthesis of complex organic structures, such as the synthesis of 3-azabicyclo[3.1.0]hexanes by inserting cyclopropylmagnesium carbenoids into an intramolecular C–H bond adjacent to a nitrogen atom. This method allows for the production of a variety of 3-azabicyclo[3.1.0]hexanes, demonstrating the versatility and potential of utilizing such compounds in the synthesis of novel organic structures with potential pharmaceutical applications (Kimura et al., 2015).

Antimicrobial Activity

Furthermore, research into the antimicrobial activity of compounds with similar functionalities has been conducted. A study on the synthesis, antimicrobial activity, and docking study of novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying a biologically active sulfonamide moiety revealed interesting antimicrobial activity, suggesting the potential of such compounds in developing new antimicrobial agents (Ghorab et al., 2017).